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Abstract
T-448, also known as TAK-448, is a potent and selective nonapeptide agonist of the kisspeptin

receptor (KISS1R), a G protein-coupled receptor that plays a critical role in the regulation of the

hypothalamic-pituitary-gonadal (HPG) axis. Developed as an investigational drug, T-448 has

been primarily studied for its ability to modulate gonadotropin-releasing hormone (GnRH)

secretion and consequently suppress testosterone levels. This technical guide provides a

comprehensive overview of the discovery, synthesis pathway, and pharmacological profile of T-
448, intended for researchers and professionals in the field of drug development.

Discovery of T-448
The discovery of T-448 stemmed from a lead optimization program aimed at developing a

potent and water-soluble KISS1R agonist with improved pharmaceutical properties over earlier

compounds. The initial lead compound, while demonstrating high potency, suffered from poor

water solubility and a tendency to form a gel in aqueous solutions, hindering its development

as a therapeutic agent.

The medicinal chemistry effort focused on systematic modifications of the lead peptide

structure to enhance its solubility without compromising its biological activity. This led to the

synthesis of a series of analogues with substitutions at various amino acid positions. The

breakthrough came with the substitution of a d-Tryptophan (d-Trp) residue with trans-4-
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hydroxyproline (Hyp). This single amino acid substitution in the nonapeptide sequence resulted

in analogue 24, which was subsequently named T-448.[1]

This strategic modification not only retained the high pharmacological potency of the parent

compound but also conferred excellent water solubility, overcoming the primary obstacle for its

development. The chemical structure of T-448 is Ac-d-Tyr-Hydroxyproline(Hyp)-Asn-Thr-Phe-

azaGly-Leu-Arg(Me)-Trp-NH2.

Synthesis Pathway
As a nonapeptide, the synthesis of T-448 is achieved through solid-phase peptide synthesis

(SPPS). This well-established methodology allows for the sequential addition of amino acids to

a growing peptide chain anchored to a solid resin support. The general workflow for the

synthesis of T-448 is outlined below.

Experimental Workflow for T-448 Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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